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Compound of Interest

Compound Name: Dorignic acid

Cat. No.: B15551698

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Dorignic Acid is a novel synthetic small molecule inhibitor of the pro-survival protein B-cell
lymphoma 2 (Bcl-2). Overexpression of Bcl-2 is a hallmark of various malignancies, where it
sequesters pro-apoptotic proteins and prevents programmed cell death. By binding to the BH3
domain of Bcl-2, Dorignic Acid disrupts the Bcl-2/BAX protein-protein interaction, liberating
BAX to initiate the intrinsic apoptotic cascade. These application notes provide detailed
protocols for evaluating the in vitro and in vivo efficacy of Dorignic Acid.

Mechanism of Action

Dorignic Acid competitively binds to the hydrophobic groove of Bcl-2, preventing the
sequestration of the pro-apoptotic protein BAX. This allows BAX to oligomerize at the
mitochondrial outer membrane, leading to mitochondrial outer membrane permeabilization
(MOMP), cytochrome c release, and subsequent caspase activation, culminating in apoptosis.
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 To cite this document: BenchChem. [Dorignic Acid: Application Notes and Protocols for
Preclinical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551698#dorignic-acid-experimental-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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